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Compound of Interest

Compound Name: EL-102

Cat. No.: B15568308 Get Quote

Initial investigations into the scientific and medical literature have not yielded a specific

compound designated as EL-102 belonging to the toluidine sulfonamide class of molecules.

While the query specified an in-depth technical guide on "EL-102 as a novel toluidine

sulphonamide," extensive searches have revealed a variety of therapeutic agents with similar

numerical designations but distinct chemical identities and mechanisms of action. This

suggests that "EL-102" as a toluidine sulfonamide may be a misnomer, a compound in very

early-stage, non-public development, or a subject of internal, unpublished research.

The search for "EL-102" and related terms has surfaced several distinct investigational

compounds, none of which are toluidine sulfonamides. These include:

LB-102, a novel benzamide analog of amisulpride investigated for the treatment of

schizophrenia.[1]

CIL-102, an alkaloid derivative of Camptotheca acuminata with anti-tumor properties.[2]

TAS-102, an oral combination of trifluridine and tipiracil hydrochloride used in the treatment

of metastatic colorectal cancer.[3][4][5][6][7]

AL102, a gamma-secretase inhibitor for the treatment of desmoid tumors.[8][9][10][11][12]

AGLE-102, a treatment based on bone marrow mesenchymal stem cell-derived extracellular

vesicles for dystrophic epidermolysis bullosa.[13]
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IO102-IO103, a therapeutic cancer vaccine.[14]

While the chemical class of toluidine sulfonamides is well-established, with compounds like p-

Toluenesulfonamide being recognized for their potential antineoplastic activity through

mechanisms such as increased lysosomal membrane permeabilization, a specific link to a

molecule designated "EL-102" remains elusive in the public domain.[15]

Due to the absence of specific information on "EL-102" as a toluidine sulfonamide, it is not

possible to provide the requested in-depth technical guide, including quantitative data,

experimental protocols, and signaling pathway diagrams. Further clarification on the identity of

"EL-102" would be necessary to proceed with a detailed scientific report. Researchers and

drug development professionals are encouraged to verify the specific chemical name or

alternative designation of the compound of interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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